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Compound of Interest

Compound Name: 4-acetylbenzo[dJoxazol-2(3H)-one

Cat. No.: B1588355

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-acetylbenzo[d]oxazol-2(3H)-one is a naturally occurring benzoxazolone found in maize
(Zea mays)[1]. The benzoxazolone scaffold is a prominent feature in medicinal chemistry, with
derivatives exhibiting a wide array of biological activities, including anti-inflammatory, analgesic,
antimicrobial, and anticancer properties[1]. The 4-acetyl group on this particular compound
offers a versatile chemical handle for the synthesis of a diverse library of derivatives for
biological screening[1]. These application notes provide detailed protocols for evaluating the
biological activity of 4-acetylbenzo[d]oxazol-2(3H)-one and its analogs in key therapeutic
areas. While specific quantitative bioactivity data for 4-acetylbenzo[d]oxazol-2(3H)-one is not
extensively available in public literature, the following protocols are based on established
methods for analogous benzoxazolone derivatives.

Chemical and Physical Properties
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Property Value Source

Molecular Formula CoH7NO3 --INVALID-LINK--
Molecular Weight 177.16 g/mol --INVALID-LINK--
CAS Number 70735-79-4 --INVALID-LINK--
Appearance Solid --INVALID-LINK--
Storage -20°C, dry seal --INVALID-LINK--

Potential Biological Activities and Signaling
Pathways

Benzoxazolone derivatives have been reported to modulate several key signaling pathways
implicated in disease. Two prominent examples are the c-Met signaling pathway, often
dysregulated in cancer, and the Wnt signaling pathway, where the kinase TNIK (TRAF2- and
NCK-interacting kinase) is a crucial component.

c-Met Signaling Pathway

The c-Met receptor tyrosine kinase, upon binding its ligand HGF, activates downstream
signaling cascades like the RAS-MAPK pathway, promoting cell proliferation, survival, and
motility. Aberrant c-Met signaling is a hallmark of many cancers.
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Prepare c-Met Enzyme, Substrate,
ATP, and Test Compound Dilutions

Add Reagents and Test Compound

to 384-well Plate

Incubate at Room Temperature
(e.g., 60 minutes)

Prepare sEH Enzyme, Substrate (PHOME),
and Test Compound Dilutions

Add ADP-Glo™ Reagent

Add Reagents and Test Compound

Incubate at Room Temperature to 96-well Plate
(e.g., 40 minutes)

Add Kinase Detection Reagent Incubate at Room Temperature
(e.g., 40 minutes)

Incubate at Room Temperature
(e.g., 30 minutes)

Read Fluorescence (Ex: 330 nm, Em: 465 nm)

Read Luminescence

Analyze Data and Calculate IC50

Analyze Data and Calculate IC50
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Seed Cells in a 96-well Plate
and Incubate (24h)

Treat Cells with Serial Dilutions

of Test Compound

Incubate for a Defined Period
(e.g., 48-72h)

Add MTT Reagent to Each Well

Incubate for 2-4 hours

Add Solubilizing Agent (e.g., DMSO)

Read Absorbance at 570 nm

Analyze Data and Calculate IC50
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Prepare Serial Dilutions of Test Compound Prepare Standardized Microbial Inoculum
in Broth Medium in a 96-well Plate (e.g., 0.5 McFarland)

L

Inoculate Each Well with the
Microbial Suspension

Incubate at 37°C for 18-24 hours

Visually Inspect for Microbial Growth

(Turbidity)

Determine the Lowest Concentration
with No Visible Growth (MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 4-acetylbenzo[d]oxazol-2(3H)-one | 70735-79-4 | Benchchem [benchchem.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for 4-
acetylbenzo[d]Joxazol-2(3H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588355#experimental-protocol-for-using-4-
acetylbenzo-d-oxazol-2-3h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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